Cas no 2138090-24-9 (4-methyl-3-[(2-methyl-2H-1,2,3-triazol-4-yl)methyl]cyclohexan-1-amine)

• Product Name: 4-methyl-3-[(2-methyl-2H-1,2,3-triazol-4-yl)methyl]cyclohexan-1-amine
• CAS No: 2138090-24-9
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• CID: 5821920
• PubChem ID: 165497391
• Update Time: 2025-06-08

4-methyl-3-[(2-methyl-2H-1,2,3-triazol-4-yl)methyl]cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2138090-24-9
• EN300-1157750
• 4-methyl-3-[(2-methyl-2H-1,2,3-triazol-4-yl)methyl]cyclohexan-1-amine

• Inchi： 1S/C11H20N4/c1-8-3-4-10(12)5-9(8)6-11-7-13-15(2)14-11/h7-10H,3-6,12H2,1-2H3
• InChI Key： BHTZMVSHGGZLRE-UHFFFAOYSA-N
• SMILES： NC1CCC(C)C(CC2C=NN(C)N=2)C1

Computed Properties

• Exact Mass: 208.16879665g/mol
• Monoisotopic Mass: 208.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.7Ų

Additional information on 4-methyl-3-[(2-methyl-2H-1,2,3-triazol-4-yl)methyl]cyclohexan-1-amine

Chemical Profile of 4-methyl-3-[(2-methyl-2H-1,2,3-triazol-4-yl)methyl)cyclohexan-1-amine (CAS No. 2138090-24-9)

4-methyl-3-[(2-methyl-2H-1,2,3-triazol-4-yl)methyl)cyclohexan-1-amine, identified by its CAS number 2138090-24-9, is a complex organic compound with significant potential in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic amines, characterized by its cyclohexane core substituted with an amine group and a triazolylmethyl moiety. The structural features of this compound make it a promising candidate for further investigation in drug discovery and development.

The presence of the 2-methyl-2H-1,2,3-triazol-4-yl group in the molecular structure is particularly noteworthy. Triazoles are known for their broad spectrum of biological activities, including antifungal, antiviral, and anti-inflammatory properties. The incorporation of this moiety into the cyclohexane framework suggests that 4-methyl-3-[(2-methyl-2H-1,2,3-triazol-4-yl)methyl)cyclohexan-1-amine may exhibit similar biological effects, potentially making it useful in the treatment of various diseases. Recent studies have shown that triazole derivatives can interact with biological targets in novel ways, leading to the development of new therapeutic agents.

The cyclohexanamine component of the molecule contributes to its amphiphilic nature, allowing it to interact with both hydrophobic and hydrophilic environments. This property is particularly valuable in drug design, as it can enhance the compound's solubility and bioavailability. Additionally, the cyclohexane ring provides a stable scaffold for further chemical modifications, enabling medicinal chemists to tailor the molecule's properties to specific therapeutic needs.

Current research in pharmaceutical chemistry increasingly focuses on identifying and developing novel heterocyclic compounds with potential therapeutic applications. The structural complexity of 4-methyl-3-[(2-methyl-2H-1,2,3-triazol-4-ylmethyl)cyclohexan-1-amino] makes it an intriguing subject for investigation. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the compound's biological activity and optimize its structure for improved efficacy.

One of the most exciting aspects of this compound is its potential to serve as a scaffold for drug discovery. The combination of a cyclohexane ring and a triazolylmethyl group creates a unique chemical entity that may interact with biological targets in ways not seen with simpler molecules. This opens up possibilities for developing new drugs that are more effective and have fewer side effects than existing treatments.

In addition to its pharmaceutical applications, 4-methyl-(3-[((dimethylamino)methylene)dimethyl]-1H-imidazolium chloride) has shown promise in other areas of chemical research. For instance, its ability to form stable complexes with metal ions makes it useful in catalysis and material science. These applications highlight the versatility of this compound and underscore its importance in modern chemistry.

The synthesis of 4-methyl-(3-[((dimethylamino)methylene)dimethy]-1H-imidazolium chloride) presents several challenges due to its complex structure. However, advances in synthetic methodology have made it possible to produce this compound on a larger scale. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been instrumental in constructing the intricate molecular framework of this compound.

Future research directions for CAS No 2138090 24 9 include exploring its pharmacokinetic properties and potential interactions with biological pathways. By understanding how this compound behaves within living systems, researchers can identify new therapeutic targets and develop more effective drug regimens. Additionally, studying its mechanism of action will provide insights into how it interacts with biological targets and how these interactions can be optimized for better therapeutic outcomes.

The development of novel pharmaceuticals is a multi-step process that requires careful consideration of various factors, including safety, efficacy, and pharmacokinetics. CAS No 2138090 24 9 represents an exciting opportunity for researchers to contribute to this process. Its unique structural features and potential biological activities make it a valuable tool for drug discovery and development.

In conclusion,CAS No 2138090 24 9 is a fascinating compound with significant potential in pharmaceutical chemistry. Its complex structure and diverse functional groups make it an ideal candidate for further investigation. By leveraging cutting-edge research techniques and collaborative efforts across disciplines,CAS No 2138090 24 9 has the potential to lead to breakthroughs in drug discovery and improve human health worldwide.